1-(4-Fluorobenzyl)-3-(pyrazolo[1,5-a]pyridin-5-yl)urea
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Description
“1-(4-Fluorobenzyl)-3-(pyrazolo[1,5-a]pyridin-5-yl)urea” is a compound that belongs to the class of organic compounds known as phenylpyrazoles . It has a molecular formula of C15H13FN4O and a molecular weight of 284.294. This compound is not intended for human or veterinary use and is for research use only.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aid drug design . Another study reported the synthesis of pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, thieno[2,3-b]pyridines, and polysubstituted pyridines containing the 1,2,3,-triazole moiety .Scientific Research Applications
Environmental Exposure and Health Impacts
Exposure to Pyrethroid Metabolites in Children and Adults
Several studies have focused on the exposure of various populations to pyrethroid metabolites, which are commonly used insecticides. For instance, research conducted in Japan highlighted the widespread and seasonal exposure to multiple hygiene- and agriculture-pyrethroids in 1.5-year-old Japanese children, without observing significant variation in the most studied PYR metabolite, 3PBA, across seasons (Ueyama et al., 2022). Similarly, a study on Northern California families found substantial exposure to pyrethroids in residential environments, linking floor wipe concentrations of pyrethroid insecticides to child urinary metabolite concentrations (Trunnelle et al., 2014).
Effects on Human Health
Research has also delved into the potential health impacts of pyrethroid exposure. A study on the relationship between 3-PBA pyrethroids metabolite and male reproductive hormones among non-occupational exposure males found associations suggesting that pyrethroids could disrupt male endocrine function (Han et al., 2008). Moreover, the exposure to pyrethroid pesticides was associated with the risk of primary ovarian insufficiency in Chinese women, indicating potential reproductive health implications (Li et al., 2018).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-pyrazolo[1,5-a]pyridin-5-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN4O/c16-12-3-1-11(2-4-12)10-17-15(21)19-13-6-8-20-14(9-13)5-7-18-20/h1-9H,10H2,(H2,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOGWDEYGOJZMEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)NC2=CC3=CC=NN3C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.